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Compound of Interest

Compound Name: Cridanimod Sodium

Cat. No.: B1668242 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cridanimod Sodium is a small-molecule immunomodulator and a potent inducer of interferons

(IFN-α and IFN-β).[1][2] It also functions as a progesterone receptor (PR) activator, which has

shown potential in increasing the sensitivity of certain cancer cells to progestin monotherapy.[2]

[3] Accurate and consistent preparation of stock solutions is critical for ensuring the reliability

and reproducibility of in vitro and in vivo experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of Cridanimod Sodium stock

solutions.

Physicochemical Properties
A summary of the key properties of Cridanimod Sodium is presented below. This data is

essential for accurate calculations and proper handling of the compound.
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Property Value Source

Chemical Formula C₁₅H₁₀NNaO₃ [4]

Molecular Weight 275.24 g/mol

CAS Number 58880-43-6

Appearance Crystalline solid

Solubility (in vitro)

DMSO: 125 mg/mL (493.56

mM) Water: < 0.1 mg/mL

(Insoluble)

Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution
This protocol details the steps to prepare a high-concentration stock solution of Cridanimod
Sodium in Dimethyl Sulfoxide (DMSO).

2.1. Materials and Equipment

Cridanimod Sodium (solid powder)

Anhydrous/Low-moisture DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Stock Solution Calculation
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To prepare a 100 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example Calculation for 1 mL of 100 mM stock solution:

Mass (mg) = 0.1 mol/L x 0.001 L x 275.24 g/mol x 1000 mg/g

Mass (mg) = 27.52 mg

2.3. Step-by-Step Procedure

Aliquot Compound: Carefully weigh out 27.52 mg of Cridanimod Sodium powder using an

analytical balance and place it into a sterile vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the compound.

Initial Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate initial

dissolution.

Sonication: To ensure complete dissolution, place the vial in a bath sonicator for 10-15

minutes. The solution should become clear. If precipitation is observed, gentle warming and

further sonication may be required.

Final Check: Visually inspect the solution to ensure no solid particles remain.

Aliquot and Store: For ease of use and to avoid repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store

immediately under the recommended conditions (see Section 3).

2.4. Experimental Workflow
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6. Aliquot into
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7. Store at -20°C
or -80°C
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Caption: Workflow for Cridanimod Sodium stock solution preparation.

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of Cridanimod Sodium.

Form Short-Term Storage Long-Term Storage Shelf Life

Solid Powder
0 - 4°C (days to

weeks)

-20°C (months to

years)

>2 years if stored

properly

DMSO Stock Solution N/A
-20°C (up to 1 year)

-80°C (up to 2 years)

1-2 years depending

on temperature

Note: Avoid repeated freeze-thaw cycles of the stock solution. It is highly recommended to

store it in single-use aliquots.

Mechanism of Action Overview
Cridanimod Sodium acts as an immunomodulator primarily by inducing the expression of

Type I interferons. This activity is central to its antiviral and potential antineoplastic effects.
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Caption: Simplified signaling pathway of Cridanimod Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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